Cas no 1159528-49-0 ((4-Aminobenzo[d]oxazol-2-yl)methanol)

• Product Name: (4-Aminobenzo[d]oxazol-2-yl)methanol
• CAS No: 1159528-49-0
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 4819649
• Update Time: 2025-11-07

(4-Aminobenzo[d]oxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-Aminobenzo[d]oxazole-2-methanol
• (4-Aminobenzo[d]oxazol-2-yl)methanol

• Inchi： 1S/C8H8N2O2/c9-5-2-1-3-6-8(5)10-7(4-11)12-6/h1-3,11H,4,9H2
• InChI Key： IETZTGGJEOCFJM-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC2C(=CC=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 0.2
• Topological Polar Surface Area: 72.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on (4-Aminobenzo[d]oxazol-2-yl)methanol

Introduction to (4-Aminobenzo[d]oxazol-2-yl)methanol (CAS No. 1159528-49-0)

(4-Aminobenzo[d]oxazol-2-yl)methanol, identified by its Chemical Abstracts Service (CAS) number 1159528-49-0, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a benzo[d]oxazole core substituted with an amino group at the 4-position and a hydroxymethyl group at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The benzo[d]oxazole scaffold is well-documented for its role in medicinal chemistry, often serving as a privileged structure in drug discovery programs. The presence of both an amino and hydroxymethyl group in (4-Aminobenzo[d]oxazol-2-yl)methanol provides multiple sites for functionalization, enabling the development of diverse derivatives with tailored pharmacological properties. Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, facilitating its incorporation into novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of benzo[d]oxazole derivatives as modulators of central nervous system (CNS) disorders. Studies have highlighted the neuroprotective effects of certain benzo[d]oxazole-based compounds, which are believed to exert their benefits through interactions with specific neurotransmitter systems. The amino group in (4-Aminobenzo[d]oxazol-2-yl)methanol suggests potential interactions with amino acid receptors, such as glutamate or GABA receptors, which are crucial for maintaining neuronal homeostasis.

Furthermore, the hydroxymethyl group offers opportunities for further derivatization, allowing chemists to introduce additional functional moieties that could enhance binding affinity or metabolic stability. This flexibility has been exploited in the design of novel anti-inflammatory agents, where benzo[d]oxazole derivatives have shown promise in preclinical models. The compound’s ability to cross the blood-brain barrier has also been a focus of research, as it could facilitate direct delivery to CNS targets.

The synthesis of (4-Aminobenzo[d]oxazol-2-yl)methanol typically involves multi-step reactions starting from readily available precursors. Advanced catalytic techniques have improved yields and purity, making large-scale production more feasible. Researchers have also explored green chemistry approaches to minimize environmental impact, employing solvent-free conditions or biocatalytic methods where possible. These innovations align with the broader industry trend toward sustainable pharmaceutical manufacturing.

Evaluation of (4-Aminobenzo[d]oxazol-2-yl)methanol in cellular and animal models has revealed intriguing pharmacological profiles. Its potential as an antioxidant and anti-inflammatory agent has been particularly noted, with preliminary data suggesting mechanisms involving modulation of oxidative stress pathways and inhibition of pro-inflammatory cytokines. Such findings warrant further investigation into its therapeutic applications, particularly in conditions characterized by neuroinflammation and oxidative damage.

The compound’s structural similarity to known bioactive molecules has also sparked interest in its potential use as a scaffold for structure-based drug design. Computational modeling studies have been employed to predict binding interactions with target proteins, providing insights into its mechanism of action. These simulations have guided the optimization of analogs with improved pharmacokinetic properties, such as enhanced solubility or reduced toxicity.

In conclusion, (4-Aminobenzo[d]oxazol-2-yl)methanol (CAS No. 1159528-49-0) represents a versatile building block with significant implications for pharmaceutical development. Its unique structural features and demonstrated biological activity position it as a promising candidate for further exploration in drug discovery. As research continues to uncover new therapeutic opportunities, this compound is likely to play an increasingly important role in addressing complex diseases affecting neurological and inflammatory pathways.